Cas no 919742-25-9 (2-{8-methylimidazo1,2-apyridin-2-yl}ethan-1-amine)

2-{8-Methylimidazo[1,2-a]pyridin-2-yl}ethan-1-amine is a heterocyclic organic compound featuring an imidazopyridine core with an ethanamine substituent. This structure imparts unique reactivity and binding properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The 8-methyl group enhances steric and electronic effects, influencing selectivity in target interactions. Its amine functionality allows for further derivatization, enabling the development of bioactive molecules. The compound’s stability and solubility profile facilitate its use in diverse synthetic applications. Researchers leverage its scaffold for designing ligands with potential applications in CNS-targeted therapies due to the imidazopyridine moiety’s prevalence in neurologically active compounds.

2-{8-methylimidazo1,2-apyridin-2-yl}ethan-1-amine structure

919742-25-9 structure

Product Name:2-{8-methylimidazo1,2-apyridin-2-yl}ethan-1-amine

CAS No:919742-25-9

MF:C₁₀H₁₃N₃

MW:175.230321645737

MDL:MFCD07636859

CID:2131075

PubChem ID:7061897

Update Time:2025-10-18

2-{8-methylimidazo1,2-apyridin-2-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 8-methylImidazo[1,2-a]pyridine-2-ethanamine
- 2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethanamine
- DB-360052
- SCHEMBL14736747
- EN300-89125
- 2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethan-1-amine
- AKOS005208007
- CS-0263704
- 995-579-8
- 919742-25-9
- ULB74225
- 2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethanamine
- 2-(8-METHYLIMIDAZO[1,2-A]PYRIDIN-2-YL)ETHAN-1-AMINE
- 2-(8-Methylimidazo(1,2-a)pyridin-2-yl)ethan-1-amine
- DTXSID20427659
- F2113-0080
- BBL030822
- Z952016168
- STK727297
- G45382
- VS-10060
- 2-{8-methylimidazo1,2-apyridin-2-yl}ethan-1-amine
- MDL： MFCD07636859
- Inchi： 1S/C10H13N3/c1-8-3-2-6-13-7-9(4-5-11)12-10(8)13/h2-3,6-7H,4-5,11H2,1H3
- InChI Key： UQHSMFRHNGALMY-UHFFFAOYSA-N
- SMILES： N12C=CC=C(C)C1=NC(=C2)CCN

Computed Properties

Exact Mass: 175.110947427Da
Monoisotopic Mass: 175.110947427Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 43.3Å²

2-{8-methylimidazo1,2-apyridin-2-yl}ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M643275-25mg	2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethan-1-amine	919742-25-9		25mg	$ 70.00	2022-06-03
TRC	M643275-50mg	2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethan-1-amine	919742-25-9		50mg	$ 95.00	2022-06-03
TRC	M643275-250mg	2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethan-1-amine	919742-25-9		250mg	$ 365.00	2022-06-03
Enamine	EN300-89125-0.05g	2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethan-1-amine	919742-25-9	95.0%	0.05g	$88.0	2025-02-21
Enamine	EN300-89125-0.1g	2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethan-1-amine	919742-25-9	95.0%	0.1g	$132.0	2025-02-21
Enamine	EN300-89125-0.25g	2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethan-1-amine	919742-25-9	95.0%	0.25g	$188.0	2025-02-21
Enamine	EN300-89125-0.5g	2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethan-1-amine	919742-25-9	95.0%	0.5g	$353.0	2025-02-21
Enamine	EN300-89125-1.0g	2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethan-1-amine	919742-25-9	95.0%	1.0g	$470.0	2025-02-21
Enamine	EN300-89125-2.5g	2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethan-1-amine	919742-25-9	95.0%	2.5g	$923.0	2025-02-21
Enamine	EN300-89125-5.0g	2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethan-1-amine	919742-25-9	95.0%	5.0g	$1364.0	2025-02-21